Cas no 2309459-05-8 (Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 2309459-05-8
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 5996420
• PubChem ID: 165977296
• Update Time: 2025-11-01

Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}propanoate
• EN300-6520261
• 2309459-05-8

• Inchi： 1S/C19H16N2O6/c1-12(20-19(25)26-11-13-7-3-2-4-8-13)18(24)27-21-16(22)14-9-5-6-10-15(14)17(21)23/h2-10,12H,11H2,1H3,(H,20,25)/t12-/m0/s1
• InChI Key： LBCQIKMEXDXTKK-LBPRGKRZSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)[C@H](C)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.76±0.46(Predicted)

Additional information on Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No: 2309459-05-8)

Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, identified by the CAS number 2309459-05-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a valuable intermediate in the synthesis of more intricate biochemical entities.

The molecular structure of this compound features a combination of functional groups that contribute to its unique reactivity and potential applications. The presence of an N-(phenylmethoxy)carbonyl group suggests its utility in peptide coupling reactions and proteomics research. Additionally, the 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl moiety introduces a heterocyclic framework that is often employed in medicinal chemistry for the development of bioactive molecules.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse pharmacological properties. Studies have demonstrated that isoindole scaffolds can serve as privileged structures in drug discovery, exhibiting activities ranging from anti-inflammatory to anticancer effects. The compound in question may serve as a key building block for designing novel therapeutic agents targeting specific biological pathways.

The synthesis of Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process likely begins with the preparation of the isoindole core through cyclization reactions followed by functionalization with the N-(phenylmethoxy)carbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce additional substituents and enhance the molecular complexity.

The compound's potential applications extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly seeking innovative intermediates that can streamline the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule make it a promising candidate for further development into marketable drugs. Its ability to undergo selective modifications allows chemists to tailor its properties for specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling and virtual screening techniques, scientists can identify promising candidates for experimental validation. Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester could be one such candidate that benefits from these computational approaches.

In clinical trials and preclinical studies, this compound may be tested for its efficacy in treating various diseases. Its dual functionality as both a protease inhibitor and a bioactive scaffold positions it as a versatile tool in drug development. Researchers are exploring its potential in modulating enzyme activity and interacting with biological targets to elicit therapeutic effects.

The safety and regulatory aspects of working with this compound are also critical considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed toxicological studies would be necessary before it can be approved for clinical use.

The future prospects of Alanine, N-[(phenylmethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester are promising given its structural complexity and potential applications. As research continues to uncover new biochemical pathways and therapeutic targets, compounds like this one will play an increasingly important role in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical industries will be essential to translate these findings into tangible medical breakthroughs.